Cas no 1805939-06-3 (Ethyl 4-bromo-6-fluoronicotinate)

• Product Name: Ethyl 4-bromo-6-fluoronicotinate
• CAS No: 1805939-06-3
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 4900873
• Update Time: 2025-05-24

Ethyl 4-bromo-6-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-fluoronicotinate

• Inchi： 1S/C8H7BrFNO2/c1-2-13-8(12)5-4-11-7(10)3-6(5)9/h3-4H,2H2,1H3
• InChI Key： UOZKPQUPIWTVSP-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-6-fluoronicotinate

Ethyl 4-bromo-6-fluoronicotinate (CAS No. 1805939-06-3): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-bromo-6-fluoronicotinate (CAS No. 1805939-06-3) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its ethyl ester moiety and the presence of both bromine and fluorine substituents on the nicotinic acid backbone, exhibits a range of pharmacological and biochemical activities that make it a valuable tool in drug discovery and molecular research.

The structural features of Ethyl 4-bromo-6-fluoronicotinate contribute to its versatility in synthetic chemistry. The bromine atom provides a reactive site for further functionalization, enabling the compound to be incorporated into more complex molecules through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Similarly, the fluorine substituent can influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability. These attributes make it an attractive candidate for designing novel therapeutic agents targeting various biological pathways.

In recent years, Ethyl 4-bromo-6-fluoronicotinate has been explored in several cutting-edge research studies. One notable area of interest is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The unique substitution pattern of Ethyl 4-bromo-6-fluoronicotinate allows it to interact with specific pockets on kinase active sites, potentially leading to the development of highly selective inhibitors. For instance, studies have demonstrated its efficacy in inhibiting tyrosine kinases, which are overactive in many cancer types.

Another promising application of Ethyl 4-bromo-6-fluoronicotinate is in the field of neurobiology. Nicotinic acid derivatives have long been known for their interaction with nicotinic acetylcholine receptors (nAChRs), which are involved in various neurological processes. The introduction of both bromine and fluorine atoms into the nicotinic acid framework enhances the compound's ability to modulate nAChR activity. This has led to investigations into its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that Ethyl 4-bromo-6-fluoronicotinate can modulate nAChR signaling, potentially improving cognitive function and reducing neuroinflammation.

The compound's utility also extends to antimicrobial applications. The presence of halogen atoms often enhances the antimicrobial properties of organic molecules by disrupting bacterial cell membranes or inhibiting essential metabolic pathways. Research has shown that Ethyl 4-bromo-6-fluoronicotinate exhibits activity against certain bacterial strains, making it a candidate for developing novel antibiotics or antimicrobial agents. This is particularly relevant in the context of rising antibiotic resistance, where new compounds with unique mechanisms of action are urgently needed.

Synthetic methodologies for preparing Ethyl 4-bromo-6-fluoronicotinate have also seen significant advancements. Modern synthetic routes often leverage palladium-catalyzed cross-coupling reactions to introduce bromine and fluorine substituents efficiently. These methods not only improve yield but also allow for greater control over regioselectivity, ensuring that the desired substitution pattern is achieved. Additionally, green chemistry principles have been integrated into these synthetic processes, minimizing waste and reducing environmental impact.

The pharmacokinetic properties of Ethyl 4-bromo-6-fluoronicotinate are another critical area of study. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies indicate that Ethyl 4-bromo-6-fluoronicotinate has favorable properties, including good oral bioavailability and moderate metabolic clearance rates. These characteristics make it suitable for oral administration in drug formulations.

In conclusion, Ethyl 4-bromo-6-fluoronicotinate (CAS No. 1805939-06-3) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features enable it to participate in diverse biochemical interactions, making it a valuable tool for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and refine synthetic methodologies for this compound, ensuring its continued relevance in the scientific community.